2-(trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid

• IUPAC Name: 6-(trifluoromethyl)-2,5-dihydropyran-6-carboxylic acid
• InChI: InChI=1S/C7H7F3O3/c8-7(9,10)6(5(11)12)3-1-2-4-13-6/h1-2H,3-4H2,(H,11,12)
• InChI Key: GJUFSQIKILNOIT-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCOC1(C(=O)O)C(F)(F)F
• Molecular Formula: C7H7F3O3
• Molecular Weight: 196.12 g/mol

Description

The trifluoromethyl group is a functional group that has the formula -CF3. It is often used in pharmaceuticals, drugs, and synthetically produced natural fluorocarbon-based compounds. The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine.

Synthesis Analysis

Various methods exist to introduce this functionality. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Trifluoromethanesulfonic acid is produced industrially by electrochemical fluorination (ECF) of methanesulfonic acid.

Molecular Structure Analysis

The molecular structure of trifluoromethyl compounds is characterized by the presence of a -CF3 group attached to the rest of the molecule. This group significantly influences the properties of the compound.

Chemical Reactions Analysis

Trifluoromethyl groups play an increasingly important role in pharmaceuticals, agrochemicals, and materials. They are often used in reactions to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation.

Scientific Research Applications

Molecular Imprinting

2-(Trifluoromethyl)acrylic acid: . This process creates polymer matrices with specific cavities designed for molecule recognition, which is particularly useful in creating selective receptors for nicotine.

Drug Development

. Compounds like 2-(trifluoromethyl)-3,6-dihydro-2H-pyran-2-carboxylic acid may be involved in the synthesis of FDA-approved drugs that contain the trifluoromethyl group.

Mechanism of Action

The mechanism of action of trifluoromethyl compounds can vary depending on the specific compound and its application. For example, in the case of triflusal, a platelet aggregation inhibitor, it irreversibly inhibits the production of thromboxane-B2 in platelets by acetylating cycloxygenase-1.

Safety and Hazards

The safety and hazards associated with trifluoromethyl compounds can vary depending on the specific compound. Some general precautions include avoiding skin and eye contact, avoiding inhalation, and using only in well-ventilated areas.

Future Directions

The use of trifluoromethyl groups in various fields is expected to continue to grow due to their unique properties. They are likely to find increasing use in the development of new pharmaceuticals, agrochemicals, and materials.